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Compound of Interest

Compound Name: Rhodionin

Cat. No.: B150534 Get Quote

Essential Safety and Handling Guide for
Rhodionin
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling Rhodionin, a naturally occurring flavonoid found in Rhodiola

species.[1][2] Adherence to these protocols is critical for maintaining a safe laboratory

environment.

Compound Identification and Properties
Identifier Value

Chemical Name

3,5,8-Trihydroxy-2-(4-hydroxyphenyl)-7-

[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-

methyloxan-2-yl]oxychromen-4-one[1]

CAS Number 85571-15-9[1][3]

Molecular Formula C₂₁H₂₀O₁₁[1][3]

Molecular Weight 448.38 g/mol [1][4]

Appearance Slightly yellow crystals

Solubility Soluble in DMSO[4]
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Hazard Identification and Personal Protective
Equipment (PPE)
While Rhodionin is not currently classified as a hazardous substance under the Globally

Harmonized System (GHS), it is crucial to handle it with care as the toxicological properties

have not been fully investigated.[5] The following PPE is mandatory when handling Rhodionin
to minimize exposure risk.

Protection Type Specific Recommendations Rationale

Eye Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles.

Protects eyes from potential

splashes or airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile) inspected prior to

use.

Prevents direct skin contact.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust is

generated or if irritation is

experienced.

Avoids inhalation of airborne

particles.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Operational Plan for Safe Handling
Adherence to a strict operational workflow is essential for minimizing risks associated with

handling Rhodionin.
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Caption: Safe handling workflow for Rhodionin.
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Experimental Protocol: Solution Preparation

Preparation: Ensure the fume hood is operational and the work surface is clean. Assemble

all necessary equipment, including vials, spatulas, and the solvent (DMSO).

Weighing: In a ventilated enclosure, carefully weigh the desired amount of Rhodionin
powder using an analytical balance. Minimize the generation of dust.

Dissolving: Transfer the weighed Rhodionin to an appropriate container within the fume

hood. Add the desired volume of DMSO and mix until the solid is completely dissolved.

Storage: Clearly label the container with the compound name, concentration, solvent, and

date of preparation. Store as required for your experiment.

Disposal Plan
Proper disposal of Rhodionin waste is critical to prevent environmental contamination and

ensure laboratory safety.

Waste Generation Segregation and Collection

Solid Rhodionin Waste
(e.g., contaminated weigh paper) Designated Solid Chemical Waste Bin

Segregate

Liquid Rhodionin Waste
(e.g., unused solutions) Designated Liquid Chemical Waste Bottle

Segregate

Contaminated PPE
(e.g., gloves, lab coat)

Contaminated PPE Disposal Bag
Segregate
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Caption: Rhodionin waste disposal streams.

Disposal Protocol:

Solid Waste: Place any solid Rhodionin waste, including contaminated weigh paper and

spatulas, into a clearly labeled "Solid Chemical Waste" container.

Liquid Waste: Pour all solutions containing Rhodionin into a designated "Halogenated" or

"Non-Halogenated" (as appropriate for the solvent) liquid waste container. Do not pour down

the drain.

Contaminated PPE: Dispose of all contaminated gloves, disposable lab coats, and other

materials in a designated "Contaminated PPE" waste bag.

Container Disposal: Empty containers that held Rhodionin should be triple-rinsed with an

appropriate solvent. The rinsate should be collected as liquid chemical waste. The rinsed

container can then be disposed of as regular laboratory glassware.

By following these guidelines, you can ensure the safe handling and disposal of Rhodionin in

your laboratory, contributing to a culture of safety and scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b150534#personal-protective-equipment-for-handling-
rhodionin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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